N-(2,4-dimethylphenyl)-2-((2-isopropyl-6,8-dimethyl-5,7-dioxo-5,6,7,8-tetrahydropyrimido[4,5-d]pyrimidin-4-yl)thio)acetamide

• IUPAC Name: 2-(1,3-dimethyl-2,4-dioxo-7-propan-2-ylpyrimido[4,5-d]pyrimidin-5-yl)sulfanyl-N-(2,4-dimethylphenyl)acetamide
• InChI: InChI=1S/C21H25N5O3S/c1-11(2)17-23-18-16(20(28)26(6)21(29)25(18)5)19(24-17)30-10-15(27)22-14-8-7-12(3)9-13(14)4/h7-9,11H,10H2,1-6H3,(H,22,27)
• InChI Key: MCMOMUOWJPLPOG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)NC(=O)CSC2=NC(=NC3=C2C(=O)N(C(=O)N3C)C)C(C)C)C
• Molecular Formula: C21H25N5O3S
• Molecular Weight: 427.5 g/mol

Description

Physical And Chemical Properties Analysis

• Physical Properties :
  • Molecular Weight: Approximately g/mol.

Scientific Research Applications

Synthesis and Structural Analysis

Heterocyclic compounds, including pyrimidine derivatives, are of significant interest due to their structural diversity and potential biological activities. For instance, the synthesis of heterocyclic derivatives through reactions involving thiophene, pyrimidine, and pyrazolo[1,5-a]pyrimidine moieties has been extensively studied. These processes often involve condensation reactions, cyclization, and substitution reactions that allow for the creation of compounds with potential biological activities (Banfield et al., 1987); (Dollé et al., 2008). The structural analysis of these compounds, including X-ray crystallography, provides insights into their conformation and potential interaction mechanisms with biological targets.

Biological Evaluation

The biological evaluation of heterocyclic compounds derived from pyrimidine and related scaffolds has shown promising results in various domains, including antimicrobial, anti-inflammatory, and anticonvulsant activities. For example, S-acetamide derivatives of 4,6-dimethyl-2-thiopyrimidine have been synthesized and evaluated as anticonvulsant agents, indicating the importance of structural modifications on the biological activity of these compounds (Severina et al., 2020). Similarly, novel benzodifuranyl, 1,3,5-triazines, oxadiazepines, and thiazolopyrimidines have been explored for their anti-inflammatory and analgesic properties, demonstrating the therapeutic potential of heterocyclic compounds (Abu‐Hashem et al., 2020).